Cas no 17434-90-1 (Pyridinium, 1-(3-methylphenyl)-, chloride)

• Product Name: Pyridinium, 1-(3-methylphenyl)-, chloride
• CAS No: 17434-90-1
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• CID: 1359245
• PubChem ID: 71353506
• Update Time: 2025-04-20

Pyridinium, 1-(3-methylphenyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(3-methylphenyl)-, chloride
• 1-(3-methylphenyl)pyridin-1-ium,chloride
• 17434-90-1
• 1-(3-Methylphenyl)pyridin-1-ium chloride
• DTXSID90778241

• Inchi： 1S/C12H12N.ClH/c1-11-6-5-7-12(10-11)13-8-3-2-4-9-13;/h2-10H,1H3;1H/q+1;/p-1
• InChI Key： VOPJLMKLNGKFGX-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 192.972
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88